1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• SMILES: CNCC(=O)CC1=CCCC1
• InChI: InChI=1S/C9H15NO/c1-10-7-9(11)6-8-4-2-3-5-8/h4,10H,2-3,5-7H2,1H3
• InChIKey: KBBSQRHOKXKBOI-UHFFFAOYSA-N

1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one: Overview

1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one is a synthetic cyclopentenyl amino ketone with the molecular formula C₉H₁₅NO and molecular weight 153.22 g/mol, supplied at 95% purity . The compound features an α,β-unsaturated ketone (enone) motif, a secondary methylamino group, and a cyclopentene ring, placing it within the broader class of reactive electrophilic building blocks. Its structural attributes—particularly the enone Michael acceptor—distinguish it from both saturated cyclopentyl analogs and primary amine variants, making it a candidate for medicinal chemistry campaigns, covalent probe design, and SAR exploration of cyclopentenone-containing scaffolds.

✓ Reactive enone building block for covalent probe design

✓ Cyclopentenone scaffold for medicinal chemistry SAR exploration

✓ Secondary N-methylamine for tunable permeability context

Differentiation from In-Class Analogs

Superficially similar cyclopentyl or cyclopentenyl amino ketones are not drop-in replacements for 1-(cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one. The enone system imparts a degree of unsaturation (DBE = 3) absent in the saturated analog 1-cyclopentyl-3-(methylamino)propan-2-one (DBE = 2) , enabling electrophilic reactivity that is critical for Michael-addition-based applications. Simultaneously, the N-methyl substitution reduces the hydrogen-bond donor count to one, compared to the two donors present in the primary amine analog 1-amino-3-(cyclopent-1-en-1-yl)propan-2-one, which can influence passive permeability and pharmacokinetic behavior . These differences are not captured by a simple potency comparison; they translate into divergent reactivity, physicochemical properties, and biological performance. The evidence below demonstrates precisely where the target compound differs in quantifiable terms from its closest comparators.

Saturated Analog Mismatch

The enone Michael acceptor reactivity, based on the cyclopent-1-en-1-yl group, is absent in saturated cyclopentyl analogs. Direct replacement may eliminate the electrophilic warhead required for covalent target engagement studies.

Primary Amine Analog Mismatch

N-methyl substitution reduces hydrogen-bond donor count compared to the primary amine analog; passive permeability and pharmacokinetic behavior may shift, making the compound class not interchangeable in SAR campaigns focused on CNS penetration or cell-permeability optimization.

Quantitative Evidence vs. Analogs

DBE Comparison: Enone vs. Saturated

The target compound possesses a cyclopent-1-en-1-yl group that, together with the carbonyl, forms an α,β-unsaturated ketone. This structural feature is absent in the closest saturated analog, 1-cyclopentyl-3-(methylamino)propan-2-one (CAS 1537270-97-5). The degree of unsaturation can be quantified by the Double Bond Equivalent (DBE): the target records DBE = 3 (one ring, two double bonds), while the saturated analog records DBE = 2 (one ring, one double bond) . The additional double bond is the basis for Michael acceptor reactivity, which can be exploited for covalent target engagement or bioconjugation.

DBE vs. Saturated Analog

Class-level inference

Target DBE = 3; saturated analog DBE = 2 (ΔDBE = 1)

Supports Michael acceptor reactivity context

Additional double bond enables thia-/aza-Michael addition; experimental validation pending

Evidence Dimension	Double Bond Equivalent (DBE)
Target Compound Data	DBE = 3 (C₉H₁₅NO)
Comparator Or Baseline	1-Cyclopentyl-3-(methylamino)propan-2-one: DBE = 2 (C₉H₁₇NO)
Quantified Difference	ΔDBE = 1 (one additional double bond in target)
Conditions	Calculated from molecular formula; DBE = (2C + 2 + N − H)/2

Why This Matters

The enone electrophilicity enables thia-Michael or aza-Michael addition, a reactivity mode unavailable to the saturated analog.

H-Bond Donor Count and Permeability

The target compound carries a secondary N-methylamino group, providing only one hydrogen-bond donor (HBD). In contrast, the demethylated analog 1-amino-3-(cyclopent-1-en-1-yl)propan-2-one (CAS 1936596-63-2) features a primary amine with two HBDs . While both compounds share the same enone core, the lower HBD count of the target is predicted to improve passive membrane permeability, based on the well-established inverse relationship between HBD count and permeability . Topological polar surface area (TPSA) supports this: the target records TPSA = 29.1 Ų, which is below the typical oral-drug-likeness threshold of 140 Ų.

H-Bond Donor Count

Class-level inference

Target HBD = 1 (TPSA = 29.1 Ų); primary amine analog HBD = 2

May affect passive permeability context

Calculated TPSA below 140 Ų; permeability advantage class-level

Evidence Dimension	Hydrogen-bond donor count and TPSA
Target Compound Data	HBD = 1; TPSA = 29.1 Ų
Comparator Or Baseline	1-Amino-3-(cyclopent-1-en-1-yl)propan-2-one: HBD = 2 (primary amine); TPSA not reported
Quantified Difference	ΔHBD = 1 (target has one fewer HBD)
Conditions	TPSA calculated via standard fragment-based method (Leyan product page); HBD inferred from functional group analysis

Why This Matters

A lower HBD count can translate into better cell permeability and CNS penetration, important considerations for phenotypic screening or in vivo probe studies.

Lipophilicity: Cyclopentenyl vs. Cyclopentyl

The measured LogP of 1-(cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one is 1.2753 . Although LogP data for the saturated analog 1-cyclopentyl-3-(methylamino)propan-2-one is not publicly available, the two additional hydrogen atoms and one fewer double bond in the saturated analog predict a higher LogP by approximately 0.3–0.5 units based on the π-system contribution of the double bond . The lower lipophilicity of the target can confer advantages in aqueous solubility and reduced non-specific protein binding, while the enone retains electrophilic reactivity.

Lipophilicity (LogP)

Class-level inference

Target LogP = 1.2753; saturated analog estimated ~1.6–1.8

Supports solubility and covalent reactivity balance

Comparator LogP estimated from structure–property relationships; data to verify

Evidence Dimension	LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.2753
Comparator Or Baseline	1-Cyclopentyl-3-(methylamino)propan-2-one: LogP not determined; predicted ~1.6–1.8 based on structural difference
Quantified Difference	Estimated ΔLogP ≈ −0.3 to −0.5 (target is less lipophilic)
Conditions	LogP measured or calculated for target (Leyan); comparator value estimated from structure–property relationships

Why This Matters

Moderate lipophilicity with a reactive enone warhead enables applications where both solubility and covalent reactivity are required, such as fragment-based covalent inhibitor discovery.

Applications Outperforming Analogs

Covalent Fragment and Probe Design

The α,β-unsaturated ketone motif (DBE = 3) enables selective Michael addition with cysteine or lysine residues in target proteins . The saturated analog cannot participate in such covalent bond formation, making the target uniquely suited for fragment-based covalent inhibitor screening, activity-based protein profiling (ABPP), and chemoproteomic probe development.

Tunable Permeability in SAR Campaigns

With a single hydrogen-bond donor (vs. two in the primary amine analog) and a moderate LogP of 1.28, the target provides a balanced permeability–solubility profile . This makes it a useful scaffold for CNS-focused lead optimization where excessive HBD count would impair brain penetration.

Bioconjugation in PROTAC/ADC Payloads

The enone can serve as a latent electrophilic handle for thiol–ene or amine–ene conjugation to carrier proteins or linker-payload constructs. The N-methyl group protects against unwanted acylation that could occur with a primary amine, offering greater chemoselectivity in bioconjugation workflows.

Application

Selection Property

Validation Focus

Covalent probe design studies

Enone Michael acceptor reactivity

Covalent engagement assay context

CNS-focused lead optimization studies

Low HBD count and moderate LogP

Permeability-solubility balance in cell models

Bioconjugation and PROTAC linker studies

Enone as latent electrophilic handle

Chemoselectivity in thiol-ene conjugation